5-nitro-2-(1H-tetrazol-1-yl)pyridine

• Molecular Formula: C6H4N6O2
• Molecular Weight: 192.14 g/mol
• IUPAC Name: 5-nitro-2-(tetrazol-1-yl)pyridine
• InChI: InChI=1S/C6H4N6O2/c13-12(14)5-1-2-6(7-3-5)11-4-8-9-10-11/h1-4H
• InChI Key: ZUAUTYRTRACKCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])N2C=NN=N2

Description

5-nitro-2-(1H-tetrazol-1-yl)pyridine is a versatile heteroaromatic compound designed for advanced research and development. Its molecular architecture, incorporating both a nitro electron-withdrawing group and a 1H-tetrazole ring, makes it a valuable scaffold in multiple scientific disciplines. In medicinal chemistry, the tetrazole moiety is a well-known bioisostere for carboxylic acids and other acidic groups, often employed to improve the pharmacokinetic properties of drug candidates. This strategy can significantly enhance aqueous solubility and reduce metabolically susceptible CYP3A4 enzyme inhibition, as demonstrated in the optimization of analogs of drugs like itraconazole . The presence of the nitro group provides a handle for further synthetic manipulation, allowing researchers to efficiently functionalize the core pyridine structure into more complex target molecules. Beyond pharmaceutical applications, the integration of nitro and tetrazole functionalities is a common motif in the design of energetic materials. Compounds with these groups are investigated for their thermal stability and energetic properties, serving as key components in specialized formulations . As with all reagents of this nature, 5-nitro-2-(1H-tetrazol-1-yl)pyridine is strictly for research purposes in a controlled laboratory setting. It is not intended for diagnostic, therapeutic, or human use.

Scientific Research Applications

Medicinal Chemistry

5-Nitro-2-(1H-tetrazol-1-yl)pyridine has been investigated for its potential therapeutic applications. The compound's structure allows it to interact with biological targets, making it a candidate for drug development.

Case Study: Antimicrobial Activity
Recent studies have demonstrated the antibacterial activity of tetrazole derivatives, including 5-nitro-2-(1H-tetrazol-1-yl)pyridine. For instance, derivatives synthesized from this compound exhibited significant inhibitory effects against various bacterial strains such as Escherichia coli and Staphylococcus aureus .

Compound	Bacterial Strain	Inhibition Zone (mm)
5-Nitro-2-(1H-tetrazol-1-yl)pyridine	E. coli	15
5-Nitro-2-(1H-tetrazol-1-yl)pyridine	S. aureus	18

Antitubercular Activity
Another area of research has focused on the antitubercular properties of tetrazole derivatives. A study indicated that compounds derived from 5-nitro-2-(1H-tetrazol-1-yl)pyridine showed promising activity against Mycobacterium tuberculosis, suggesting their potential as anti-TB agents .

Materials Science

The unique properties of 5-nitro-2-(1H-tetrazol-1-yl)pyridine make it suitable for various applications in materials science, particularly in the development of new materials with enhanced functionalities.

Case Study: Coordination Chemistry
Research has shown that 5-nitro-2-(1H-tetrazol-1-yl)pyridine can form stable complexes with metal ions, which can be utilized in catalysis and sensor applications. For example, complexes formed with copper(II) ions displayed interesting catalytic properties in oxidation reactions .

Metal Ion	Complex Stability	Catalytic Activity
Cu(II)	High	Effective
Ni(II)	Moderate	Limited

Agricultural Chemistry

In agricultural chemistry, compounds like 5-nitro-2-(1H-tetrazol-1-yl)pyridine are being explored for their potential as agrochemicals.

Case Study: Herbicidal Activity
A series of experiments evaluated the herbicidal properties of tetrazole derivatives, including those based on 5-nitro-2-(1H-tetrazol-1-yl)pyridine. These compounds were found to inhibit the growth of several weed species, indicating their potential use as herbicides .

Compound	Target Weed Species	Efficacy (%)
5-Nitro-2-(1H-tetrazol-1-yl)pyridine	Amaranthus retroflexus	85
5-Nitro-2-(1H-tetrazol-1-yl)pyridine	Cynodon dactylon	78

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Structure Modifications	Biological Activity (IC₅₀)	Cell Line/Cellular Activity	Reference
5-Nitro-2-(4-butylphenyl)benzoxazole	Benzoxazole core, nitro group	Topo I/IIα inhibition (2 µM)	Low activity in HeLa, WiDR, A549, MCF-7
2-(4-Butylphenyl)oxazolo[4,5-b]pyridine	Oxazolo-pyridine core	Topo I/IIα inhibition (2 µM)	Similar limitations in cellular uptake
5-Chloro-2-(5-substituted phenyl-1H-tetrazol-1-yl)pyridine	Chloro substituent, aryl-tetrazole	Antitubercular (MABA assay vs. M. tuberculosis H37Rv)	Not reported
5-Nitro-2-(1H-1,2,4-triazol-1-yl)pyridine	Triazole instead of tetrazole	No activity data provided	Not reported

Key Findings:

Topoisomerase Inhibition : Both 5-nitro-2-(4-butylphenyl)benzoxazole and its oxazolo-pyridine analog exhibit potent inhibition of DNA topoisomerases I/IIα (IC₅₀ = 2 µM), surpassing etoposide (IC₅₀ = 10 µM). However, their poor cellular uptake limits efficacy in cancer cell lines .

Antitubercular Activity : Chloro-substituted tetrazole-pyridine derivatives show significant activity against Mycobacterium tuberculosis H37Rv, suggesting that electron-withdrawing substituents (e.g., nitro in the target compound) may enhance antimycobacterial effects .

Tetrazole vs.

Substituent Effects and Pharmacological Performance

• However, excessive hydrophobicity may reduce solubility and cellular uptake .
• Heterocycle Choice : Tetrazole-containing compounds (e.g., antitubercular agents ) often outperform triazole analogs in metabolic stability due to tetrazole’s resistance to oxidative degradation.

Cellular Uptake Challenges

Compounds like 5-nitro-2-(4-butylphenyl)benzoxazole demonstrate potent enzymatic inhibition in vitro but fail to translate efficacy in cellular assays due to inadequate intracellular concentrations. This highlights a critical limitation for nitro-substituted heterocycles, necessitating formulation optimizations or prodrug strategies .

Q & A

Basic Research Questions

Q. What are common synthetic routes for 5-nitro-2-(1H-tetrazol-1-yl)pyridine, and how are intermediates characterized?

• Methodology : Synthesis often involves coupling nitro-pyridine derivatives with tetrazole precursors. For example, chloro intermediates (e.g., 2-chloro-5-nitropyridine) react with 1H-tetrazole under nucleophilic substitution conditions. Reaction progress is monitored via TLC or HPLC. Intermediates are characterized using $^1H$-NMR, $^{13}C$-NMR, and elemental analysis to confirm purity and structure .

Q. How is the structural conformation of 5-nitro-2-(1H-tetrazol-1-yl)pyridine validated experimentally?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Crystals grown via slow evaporation in polar solvents (e.g., ethanol/water mixtures) are analyzed to determine bond lengths, angles, and intermolecular interactions. For instance, SC-XRD of related tetrazole-pyridine derivatives confirms the planarity of the pyridine ring and the spatial orientation of substituents .

Q. What in vitro assays are used to evaluate the biological activity of this compound?

• Methodology : Antimicrobial activity is assessed using the Microplate Alamar Blue Assay (MABA) for Mycobacterium tuberculosis or broth microdilution for bacterial/fungal strains. Dose-response curves (IC$_{50}$/MIC values) and positive controls (e.g., isoniazid for TB) ensure reliability. Anti-inflammatory activity may involve COX-2 inhibition assays .

Advanced Research Questions

Q. How can computational methods like DFT enhance understanding of this compound's reactivity?

• Methodology : Density Functional Theory (DFT) calculates molecular orbitals, Fukui indices, and electrostatic potential surfaces. For example, DFT studies on pyridine derivatives reveal electron-deficient regions at nitro groups, guiding predictions of nucleophilic attack sites. Solvent effects are modeled using PCM or COSMO approaches .

Q. What strategies resolve contradictions in biological activity data across studies?

• Methodology :

• Dose Optimization : Re-evaluate activity at varying concentrations (e.g., 0.1–100 µM) to identify non-linear responses.
• Assay Validation : Cross-validate using orthogonal methods (e.g., MABA vs. luciferase reporter assays for TB).
• Structural Analogues : Compare with derivatives (e.g., 5-chloro-2-(1H-tetrazol-1-yl)pyridine) to isolate substituent effects .

Q. How does the compound interact with metalloenzymes or metal surfaces in corrosion studies?

• Methodology : Electrochemical impedance spectroscopy (EIS) and polarization curves quantify inhibition efficiency. Surface analysis via SEM/EDX or AFM detects adsorbed layers. For pyridine derivatives, coordination to metal ions (e.g., Fe$^{2+}$) via lone pairs on nitrogen atoms is key, as shown in DFT-supported studies .

Q. What crystallographic challenges arise during structure determination, and how are they mitigated?

• Methodology : Challenges include twinning, weak diffraction, and disorder. Mitigation involves:

• Data Collection : High-resolution synchrotron radiation for weak scatterers.
• Refinement : SHELXL/SHELXE software for handling twinning via HKLF5 files.
• Validation : R$_{free}$ cross-validation and PLATON checks for missed symmetry .